Cas no 1202527-94-3 (1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone)

• Product Name: 1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone
• CAS No: 1202527-94-3
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• MDL: MFCD28128506
• CID: 2111381
• PubChem ID: 67069768
• Update Time: 2025-04-21

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone
• 1-acetyl-5-bromo-6-methyl-1H-indazole
• 1202527-94-3
• GBEZEQFQKBEGOA-UHFFFAOYSA-N
• SCHEMBL1542059
• DA-30855

• MDL： MFCD28128506
• Inchi： 1S/C10H9BrN2O/c1-6-3-10-8(4-9(6)11)5-12-13(10)7(2)14/h3-5H,1-2H3
• InChI Key： GBEZEQFQKBEGOA-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=NN(C(C)=O)C=2C=C1C

Computed Properties

• Exact Mass: 251.99000
• Monoisotopic Mass: 251.98983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 2.76730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles